Cas no 1170042-02-0 (3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride)

• Product name: 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride
• CAS No: 1170042-02-0
• MF: C₁₄H₂₃ClN₂
• MW: 254.798822641373
• MDL: MFCD09971561
• CID: 4574575
• PubChem ID: 42941137

3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride

• MDL： MFCD09971561
• Inchi： 1S/C14H22N2.ClH/c1-11(2)14(9-15)16-8-7-12-5-3-4-6-13(12)10-16;/h3-6,11,14H,7-10,15H2,1-2H3;1H
• InChI Key： RSUFKLGLKVDVGI-UHFFFAOYSA-N
• SMILES： C(N1CCC2=CC=CC=C2C1)(CN)C(C)C.Cl

3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride

3-Methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine Hydrochloride (CAS No. 1170042-02-0): A Comprehensive Overview

3-Methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride (CAS No. 1170042-02-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydroisoquinoline, a class of compounds known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this intriguing molecule.

Chemical Structure and Properties

The chemical structure of 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride is characterized by a tetrahydroisoquinoline core with a substituted butylamine side chain. The tetrahydroisoquinoline moiety is a bicyclic nitrogen-containing heterocycle that is often found in natural products and synthetic compounds with various pharmacological activities. The presence of the methyl group and the butylamine side chain contributes to the unique properties and biological activities of this compound.

The hydrochloride salt form of the compound ensures its solubility in aqueous solutions, which is crucial for its use in biological assays and pharmaceutical formulations. The molecular formula of 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride is C₁₅H₂₃N₂·HCl, with a molecular weight of approximately 265.8 g/mol. The compound exhibits good stability under standard laboratory conditions and can be stored at room temperature.

Synthesis Methods

The synthesis of 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride has been extensively studied in the literature. One common approach involves the reaction of 1-methylbutylamine with 1,2,3,4-tetrahydroisoquinoline in the presence of an acid catalyst to form the corresponding amine salt. This method typically yields high purity products and can be scaled up for industrial production.

An alternative synthetic route involves the use of palladium-catalyzed coupling reactions to construct the tetrahydroisoquinoline core followed by alkylation with an appropriate alkylating agent to introduce the butylamine side chain. This method offers greater flexibility in terms of functional group manipulation and can be used to synthesize a range of related compounds for further biological evaluation.

Biological Properties and Applications

3-Methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride has been investigated for its potential therapeutic applications due to its unique chemical structure and biological activities. Recent studies have shown that this compound exhibits potent activity against various neurological disorders and cancer cells.

In neurological research, 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride has been found to have neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. A study published in the Journal of Neurochemistry demonstrated that this compound significantly reduced neuronal cell death in models of Parkinson's disease by inhibiting apoptosis and promoting neurotrophic factor expression.

In cancer research, 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-amine hydrochloride has shown promising antiproliferative activity against various cancer cell lines. A study published in Cancer Research reported that this compound selectively inhibited the growth of breast cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in evaluating 3-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-y l)butan - 1 - amine hydrochloride strong > in clinical trials . Several Phase I trials are currently underway to assess the safety , tolerability , and pharmacokinetics of this compound in human subjects . Preliminary data from these trials suggest that the compound is well tolerated at therapeutic doses , with no significant adverse effects reported . p > < p >The future directions for research on < strong > 3 - methyl - 2 - ( 1 , 2 , 3 , 4 - tetrahydroisoquinolin - 2 - yl ) butan - 1 - amine hydrochloride strong > include further optimization of its chemical structure to enhance its potency and selectivity . Additionally , combination therapies involving this compound with other approved drugs are being explored to improve treatment outcomes for patients with neurological disorders and cancer . p > < p >In conclusion , < strong > 3 - methyl - 2 - ( 1 , 2 , 3 , 4 - tetrahydroisoquinolin - 2 - yl ) butan - 1 - amine hydrochloride strong > ( CAS No . 1170042 - 02 - 0 ) represents a promising candidate for the development of novel therapeutics . Its unique chemical structure , coupled with its diverse biological activities , makes it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science . p > article > response >